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Compound of Interest

Compound Name: TMCB

Cat. No.: B611406 Get Quote

For Researchers, Scientists, and Drug Development Professionals:

Our comprehensive review of available scientific literature and product databases indicates that

TMCb is a dual-kinase inhibitor of casein kinase 2 (CK2) and extracellular-signal-regulated

kinase 8 (ERK8)[1][2]. It has been cataloged for laboratory research purposes only and is not

an approved therapeutic agent for patient use. Furthermore, information suggests that this

compound has been discontinued.

Given that TMCb is a preclinical research compound and has not been administered to human

subjects in a clinical setting, there is no associated clinical data regarding its safety, efficacy, or

potential side effects in patients. Supportive care protocols are developed based on the

adverse events observed during clinical trials and post-market surveillance of therapeutic

drugs.

Therefore, the creation of supportive care protocols for patients receiving TMCb is not

applicable, as there are no patients undergoing treatment with this compound. The following

sections provide the available technical information on TMCb and a general framework for

preclinical toxicity assessment, which would be the necessary preceding step before any

potential clinical development and subsequent need for supportive care guidelines.
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Property Value Reference

CAS Number 905105-89-7

Molecular Formula C₁₁H₉Br₄N₃O₂

Molecular Weight 534.82 g/mol

Mechanism of Action

Dual-kinase inhibitor of Casein

Kinase 2 (CK2) and

Extracellular-Signal-Regulated

Kinase 8 (ERK8)

[1][2]

IC₅₀
0.50 μM for both CK2 and

ERK8

Solubility Soluble to 25 mM in DMSO

Preclinical Development Workflow
For a research compound like TMCb to progress to a stage where supportive care protocols

would be relevant, it would need to undergo a rigorous preclinical development process. The

general workflow for such a process is outlined below.
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Preclinical Development Workflow

Compound Discovery
(TMCb)

In Vitro Studies
(Target Validation, Cell-based Assays)

Characterization

In Vivo Animal Studies
(Efficacy and Toxicity)

Lead Candidate Selection

ADME/Tox Studies
(Absorption, Distribution, Metabolism, Excretion, Toxicity)

Safety & Efficacy Assessment

Formulation Development

Pre-formulation Data

Investigational New Drug (IND)
Application

Clinical Trial Material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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